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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitropyridine

Cat. No.: B1336234

Essential Safety and Handling Guide for 2,5-
Dichloro-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dichloro-3-nitropyridine. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Summary

2,5-Dichloro-3-nitropyridine is a hazardous substance that poses significant health risks upon
exposure.[1][2] It is classified as acutely toxic if swallowed, causes severe skin irritation and
serious eye damage, and may lead to respiratory irritation.[1][2]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category o

3) H301 Toxic if swallowed.[1][2]

Skin Irritation (Category 2) H315 Causes skin irritation.[1][2]
Serious Eye Damage H318 Causes serious eye damage.
(Category 1) [11[2]

Specific Target Organ Toxicity - M ot
ay cause respiratory

Single Exposure (Category 3), H335
J P ( gory 3) irritation.[1][2]

Respiratory Tract Irritation

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the recommended PPE for handling 2,5-Dichloro-3-nitropyridine.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).
A face shield may also be
necessary where splashing is
a risk.[1][3]

Protects against splashes and
dust, preventing serious eye
damage.[1]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene). Gloves must be
inspected for integrity before

each use.[4]

Prevents direct skin contact

and subsequent irritation.[4]

Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. Fire/flame resistant
and impervious clothing is

recommended.[1][4]

Minimizes the risk of skin
contact and contamination of

personal clothing.[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation or other symptoms
are experienced, or if
ventilation is inadequate. A full-
face respirator may be

required in some situations.[1]

[3]4]

Protects the respiratory tract
from irritation due to dust or

vapors.[4]

Operational Plan for Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4][5]

Verify that all necessary PPE is available and in good condition before commencing work.[4]

Keep the container of 2,5-Dichloro-3-nitropyridine tightly closed when not in use.[1][3]

. Handling Procedure:

Wear the appropriate PPE as specified in the table above.[1][6]

Avoid the formation and inhalation of dust or fumes.[1][4]

Prevent contact with skin and eyes.[1][7]

After handling, thoroughly wash hands and any exposed skin with soap and water.[3][7]

Do not eat, drink, or smoke in the designated handling area.[1][6]

. Spill Management:

In the event of a spill, immediately evacuate personnel from the affected area.[4]

Wear appropriate PPE, including respiratory protection, before attempting to clean up the
spill.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled,
and closed container for disposal. Avoid generating dust.[4]

Ventilate the area of the spill.[4]

. Disposal Plan:

Dispose of 2,5-Dichloro-3-nitropyridine and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.[1][4]

Contaminated clothing should be removed immediately and laundered before reuse.[1][4]
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o Dispose of the chemical and its container at an approved waste disposal facility.[1][3]

First-Aid Measures

Immediate first aid is critical in case of accidental exposure.

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If the victim is not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Immediately remove contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] ST
water. Seek medical attention if irritation

persists.[1][3]

Immediately rinse with water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a poison control

center or seek immediate medical attention.[1]

Visual Guides

The following diagrams illustrate the key workflows and decision-making processes for the safe
handling of 2,5-Dichloro-3-nitropyridine.
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Safe Handling Workflow for 2,5-Dichloro-3-nitropyridine

Preparation

Prepare Well-Ventilated Area
(Chemical Fume Hood)

;

Verify Eyewash & Safety Shower

;

Inspect All Required PPE

HanLIing

Wear Appropriate PPE

;

Handle Chemical
(Avoid Dust/Fume Generation)

;

Keep Container Tightly Closed

:

Wash Hands After Handling

Post-Héndling

Clean Work Area

;

Store Chemical Properly

Disiosal

Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Dichloro-3-nitropyridine.
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PPE Selection Logic

Assess Task and Exposure Risk

Inadequate Ventilation or
Exceeded Exposure Limits?

Required PPE

Chemical-Resistant Gloves

Respirator

Protective Clothing

Safety Goggles / Face Shield

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-5-dichloro-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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